Cas no 1092333-78-2 (Methyl 2-(6-chloro-7-methoxy-2-oxo-2H-chromen-4-yl)propanoate)

• Product Name: Methyl 2-(6-chloro-7-methoxy-2-oxo-2H-chromen-4-yl)propanoate
• CAS No: 1092333-78-2
• MF: C₁₄H₁₃ClO₅
• MW: 296.703023672104
• MDL: MFCD13969080
• CID: 4679682
• PubChem ID: 43912947
• Update Time: 2023-08-14

Methyl 2-(6-chloro-7-methoxy-2-oxo-2H-chromen-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(6-chloro-7-methoxy-2-oxo-2H-chromen-4-yl)propanoate
• STL466385
• T3618
• methyl 2-(6-chloro-7-methoxy-2-oxochromen-4-yl)propanoate
• 2H-1-benzopyran-4-acetic acid, 6-chloro-7-methoxy-alpha-methyl-2-oxo-, methyl ester
• Methyl 2-(6-chloro-7-methoxy-2-oxo-2H-chromen-4-yl)propanoate

• MDL： MFCD13969080
• Inchi： 1S/C14H13ClO5/c1-7(14(17)19-3)8-5-13(16)20-11-6-12(18-2)10(15)4-9(8)11/h4-7H,1-3H3
• InChI Key： PYMOLWRTHHANDZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)C(=CC(=O)O2)C(C(=O)OC)C)OC

Computed Properties

• Exact Mass: 296.045
• Monoisotopic Mass: 296.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8

Methyl 2-(6-chloro-7-methoxy-2-oxo-2H-chromen-4-yl)propanoate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives